Cas no 41565-98-4 (Isoquinoline, 1,2,3,4-tetrahydro-1,4,4-trimethyl-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-1,4,4-trimethyl-
• CAS No: 41565-98-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 3978633
• PubChem ID: 20133045
• Update Time: 2025-04-22

Isoquinoline, 1,2,3,4-tetrahydro-1,4,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1,4,4-trimethyl-
• DB-390137
• 1,2,3,4-Tetrahydro-1,4,4-trimethylisoquinoline
• SCHEMBL9509863
• WFCIESMNRLUMTR-UHFFFAOYSA-N
• DTXSID801248588
• 1-methyl-4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline
• AKOS006317689
• 41565-98-4

• Inchi： 1S/C12H17N/c1-9-10-6-4-5-7-11(10)12(2,3)8-13-9/h4-7,9,13H,8H2,1-3H3
• InChI Key： WFCIESMNRLUMTR-UHFFFAOYSA-N
• SMILES： N1C(C)C2C=CC=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines